2-(2,3-Dimethoxyphenyl)-1-methyl-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: 2-(2,3-dimethoxyphenyl)-1-methyl-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C14H17NO5/c1-15-11(16)7-9(14(17)18)12(15)8-5-4-6-10(19-2)13(8)20-3/h4-6,9,12H,7H2,1-3H3,(H,17,18)
• InChI Key: XKCYPFJUKNSOMF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C(CC1=O)C(=O)O)C2=C(C(=CC=C2)OC)OC
• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol
• CAS No.: 1269529-66-9

Description

2-(2,3-Dimethoxyphenyl)-1-methyl-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C14H17NO5 and its molecular weight is 279.292. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analyses

• Acid Cyclization of Amino-Substituted Heterocycles

  Zinchenko et al. (2009) explored the reaction of similar compounds, leading to the synthesis of dioxopyrrolo[3,4-c]- and thieno[3,4-c]isoquinolines and cinnolines, highlighting the compound's utility in synthesizing heterocyclic compounds (Zinchenko et al., 2009).

• Lactonization Products Analysis

  Evans et al. (1995) conducted structural analyses of a similar compound, providing insights into the lactonization pathways, which are crucial for understanding the chemical behavior of such compounds (Evans et al., 1995).

Biological Activities

• Antifungal and Insecticidal Activities

  Liu et al. (2004) synthesized derivatives of a similar compound and evaluated their biological activities, finding some possessing fungicidal and insecticidal activities (Liu et al., 2004).

• Antiradical and Anti-Inflammatory Activities

  Zykova et al. (2016) synthesized ethyl-2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates and found that one compound exhibited significant antiradical and anti-inflammatory activities (Zykova et al., 2016).

• Antioxidant Activity

  Tumosienė et al. (2019) synthesized 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives and identified several compounds as potent antioxidants, with some showing higher activity than ascorbic acid (Tumosienė et al., 2019).

Material Science and Polymer Research

• Preparation of Hyperbranched Aromatic Polyimides: Yamanaka et al. (2000) synthesized hyperbranched aromatic polyimides using a monomer derived from 3,5-dimethoxyphenol, demonstrating the compound's relevance in advanced polymer research (Yamanaka et al., 2000).

Safety and Hazards

The safety data sheet for a similar compound, 3-(2,3-Dimethoxyphenyl)propionic acid, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation.